Cas no 2228960-38-9 (5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid
• CAS No: 2228960-38-9
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 6319630
• PubChem ID: 165679812
• Update Time: 2025-05-20

5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid
• 5-[1-(4-fluorophenyl)ethyl]-1,2-oxazole-3-carboxylic acid
• 2228960-38-9
• EN300-1774951

• Inchi： 1S/C12H10FNO3/c1-7(8-2-4-9(13)5-3-8)11-6-10(12(15)16)14-17-11/h2-7H,1H3,(H,15,16)
• InChI Key： ZTNIHTVJRVQZCL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 235.06447134g/mol
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid

5-1-(4-Fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid: A Comprehensive Overview

5-1-(4-Fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid is a compound with the CAS number 2228960-38-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a 1,2-oxazole ring substituted with a carboxylic acid group at position 3 and a 4-fluorophenyl ethyl group at position 5. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, this compound has shown selective inhibitory effects on certain enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. These findings underscore its potential as a lead molecule in drug discovery efforts.

Recent research has also focused on the in vitro and in vivo toxicity profiles of this compound. Preclinical studies indicate that it has a favorable safety profile with minimal adverse effects at therapeutic concentrations. This makes it an attractive option for further development into clinical trials. Furthermore, the compound's ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

The application of 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid extends beyond pharmacology. Its unique chemical properties make it a valuable tool in material science, particularly in the development of advanced materials with tailored functionalities. For instance, researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers.

In conclusion, 5-1-(4-fluorophenyl)ethyl-1,2-oxazole-3-carboxylic acid is a versatile compound with significant potential in multiple scientific domains. Its synthesis, pharmacological properties, and applications continue to be actively investigated by researchers worldwide. As new insights into its structure-function relationships emerge, this compound is expected to play an increasingly important role in advancing both basic and applied sciences.